4-Oxo-4-(3-trifluoromethylphenyl)butyric acid
Description
4-Oxo-4-(3-Trifluoromethylphenyl)butyric acid is a chemical compound with the CAS Number: 56948-76-6 . It has a molecular weight of 246.19 and its IUPAC name is 4-oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid . The compound appears as a white solid .
Molecular Structure Analysis
The InChI code for 4-Oxo-4-(3-Trifluoromethylphenyl)butyric acid is 1S/C11H9F3O3/c12-11(13,14)8-3-1-2-7(6-8)9(15)4-5-10(16)17/h1-3,6H,4-5H2,(H,16,17) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
4-Oxo-4-(3-Trifluoromethylphenyl)butyric acid is a white solid . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis of Organotin (IV) Esters
Organotin (IV) esters derived from 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid have been synthesized and characterized . These compounds exhibit potential as inhibitors against various strains, including bacterial, fungal, tumoral, and insecticidal. The presence of the trifluoromethyl group enhances the ligand’s ability to interact with DNA, which could be leveraged in the development of new pharmaceuticals.
Antibacterial and Antifungal Applications
The antibacterial and antifungal efficacy of organotin (IV) esters of this acid has been explored, showing promising results against a range of microbial strains . This suggests potential applications in creating new antimicrobial agents that could be used in medical treatments or as preservatives in products susceptible to microbial contamination.
Tumoral Strain Inhibition
Research indicates that organotin (IV) esters of 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid have shown potency against tumoral strains . This opens up avenues for the development of novel anticancer agents, particularly in targeting specific types of cancer cells with DNA-binding capabilities.
Insecticidal Properties
The compound’s derivatives have demonstrated effectiveness as insecticides, providing a basis for the development of new, potentially less harmful insecticidal formulations . This application is particularly relevant in agricultural sciences, where the need for effective pest control measures is constant.
Material Science Research
In material science, the compound can be used to modify the properties of polymers and other materials. The trifluoromethyl group could impart unique characteristics such as increased resistance to degradation or altered electrical properties, which are valuable in various industrial applications .
Analytical Chemistry
4-Oxo-4-(3-trifluoromethylphenyl)butyric acid: is used in analytical chemistry for the synthesis of reagents and the development of analytical methods. Its unique structure allows for the creation of specific interactions with analytes, which can be exploited in chromatography and mass spectrometry .
properties
IUPAC Name |
4-oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O3/c12-11(13,14)8-3-1-2-7(6-8)9(15)4-5-10(16)17/h1-3,6H,4-5H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLNOAEGCWGDNDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10539851 |
Source
|
| Record name | 4-Oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10539851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxo-4-(3-trifluoromethylphenyl)butyric acid | |
CAS RN |
56948-76-6 |
Source
|
| Record name | 4-Oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10539851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-azabicyclo[3.1.0]hexane-2-carboxylate](/img/structure/B1315539.png)
![Spiro[4.6]undecan-1-one](/img/structure/B1315546.png)
